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Compound of Interest

Compound Name: N-Acetyl-D-methionine-d4

Cat. No.: B15599367

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling N-Acetyl-D-methionine-d4, with a focus on operational and disposal plans to foster a
secure research environment.

While specific safety data for N-Acetyl-D-methionine-d4 is not readily available, the following
guidance is based on safety data sheets for the closely related compounds N-Acetyl-DL-
methionine and N-Acetyl-L-methionine.[1][2][3] It is crucial to handle this compound with the
care required for all laboratory chemicals, assuming it may have hazards that have not been
fully characterized.

Essential Safety and Handling at a Glance

A thorough risk assessment should be conducted before handling N-Acetyl-D-methionine-d4.
[4] The following table summarizes key quantitative data for the analogous non-deuterated
compounds.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15599367?utm_src=pdf-interest
https://www.benchchem.com/product/b15599367?utm_src=pdf-body
https://www.benchchem.com/product/b15599367?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_647148046_N-Acetyl-DL-Methionine-CASNO-1115-47-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2431206&productDescription=N-ACETYL-L-METHIONINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2186618&productDescription=N-ACETYL-DL-METHIONINE+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15599367?utm_src=pdf-body
https://www.oru.se/english/study/student-services/security-information/laboratory-safety-manual/chemical-safety/handling-of-chemicals-in-laboratory-work/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

Melting Point 114-117 °C [11[3]

2-30°C in a dry, cool, and well-
Storage Temperature ) [1112]
ventilated place.

White to off-white crystalline
Appearance ] [11[3]
powder or solid.

Incompatible Materials Strong oxidizing agents. [11[3]

Personal Protective Equipment (PPE): Your First
Line of Defense

The consistent use of appropriate personal protective equipment is fundamental to minimizing

exposure and ensuring personal safety in the laboratory.

Core PPE Requirements:

Eye and Face Protection: Always wear safety glasses with side shields that are compliant
with government standards such as NIOSH (US) or EN 166 (EU).[1][2][3] In situations where
splashing is a risk, chemical splash goggles and a face shield are recommended.[5]

Hand Protection: Chemical-resistant gloves are mandatory.[1][6] Nitrile gloves are generally
suitable for incidental contact.[5] Gloves must be inspected for integrity before each use and
disposed of properly after handling the compound.[1] Employ proper glove removal
techniques to avoid skin contact with any potential contaminants.[1]

Body Protection: A standard laboratory coat should be worn at all times and should be
buttoned, have long sleeves, and be knee-length.[4][6] For handling potentially hazardous
drugs, disposable gowns with tight-fitting cuffs that close in the back are recommended.[7]

Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection is typically not required.[1] However, if dust is generated, a NIOSH-
approved dust mask should be used.[1]
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Operational Plan: A Step-by-Step Guide to Safe
Handling

A structured approach to handling N-Acetyl-D-methionine-d4 from receipt to use is critical for
maintaining a safe laboratory environment.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.
« Verify that the product label matches the order information.

e Wear appropriate PPE during inspection.

2. Storage:

» Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

[8]
o Keep it away from incompatible materials, such as strong oxidizing agents.[1][3]
e Ensure the storage area is clearly labeled.
3. Handling and Use:

e Always handle the compound within a well-ventilated area, such as a chemical fume hood,
especially if there is a potential for dust generation.[1][9][10]

o Avoid the formation of dust and aerosols.[1][3][11]

» Use dedicated utensils and equipment for weighing and transferring the compound.
» After handling, wash hands thoroughly with soap and water.[1][9]

¢ Do not eat, drink, or smoke in the laboratory.[9][10]

4. Spill Management:
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 In case of a spill, ensure the area is well-ventilated.
o Wear appropriate PPE, including respiratory protection if dust is present.

o Carefully sweep or vacuum up the spilled solid material and place it into a suitable, closed
container for disposal.[1][2][3][9]

e Avoid generating dust during cleanup.[1][3]

» Clean the spill area thoroughly with an appropriate solvent and decontaminate any affected
surfaces.[11]

Disposal Plan: Ensuring Environmental
Responsibility

Proper disposal of N-Acetyl-D-methionine-d4 and its containers is essential to prevent
environmental contamination and comply with regulations.

1. Waste Collection:

o Collect all waste material, including unused product and contaminated disposables (e.g.,
gloves, bench paper), in a designated and clearly labeled waste container.[1][9]

2. Waste Disposal:

» Dispose of the chemical waste through a licensed disposal company.[1] Do not discharge it
into drains or the environment.[1]

o Follow all federal, state, and local hazardous waste regulations for complete and accurate
classification and disposal.[9]

» Dispose of the empty container as unused product, unless it has been thoroughly
decontaminated.[9]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of procedures for the safe handling and
disposal of N-Acetyl-D-methionine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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